Methyl 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetate

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 2-(2-oxo-1H-quinolin-4-yl)acetate
• InChI: InChI=1S/C12H11NO3/c1-16-12(15)7-8-6-11(14)13-10-5-3-2-4-9(8)10/h2-6H,7H2,1H3,(H,13,14)
• InChI Key: KLDVSXHBYSMHNT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=O)NC2=CC=CC=C21

Description

Methyl 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetate is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

95 g (0.8 mol) of thionyl chloride are added dropwise in the course of approximately 1 h to a stirred suspension of 60 g (0.295 mol) of 2-oxo-1,2-dihydro-4-quinolineacetic acid in 1 1 of methanol. The mixture is left overnight. The solvent is driven off and the residue obtained is dissolved in 300 ml of boiling methanol. After the mixture is cooled, 300 ml of ether are added. The solid is drained and then recrystallized in methanol. 51.5 g (80%) of methyl 2-oxo-1,2-dihydro-4-quinolineacetate, melting point 209°-210° C., are obtained